Cas no 898787-30-9 ( )
structure
Product Name:
CAS No:898787-30-9
MF:C16H12ClF3O
MW:312.714094161987
CID:994321
PubChem ID:24726050
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorophenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
- 3-(3-CHLOROPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
- 898787-30-9
- DTXSID00644443
- AKOS016021952
- MFCD03843434
- 3-(3-Chlorophenyl)-1-[4-(trifluoromethyl)phenyl]-1-propanone
-
-
- MDL： MFCD03843434
- Inchi： 1S/C16H12ClF3O/c17-14-3-1-2-11(10-14)4-9-15(21)12-5-7-13(8-6-12)16(18,19)20/h1-3,5-8,10H,4,9H2
- InChI Key： WTKXROSLBZXRMP-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC(C(F)(F)F)=CC=1)=O
Computed Properties
- Exact Mass: 312.05300
- Monoisotopic Mass: 312.0528772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.17430
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206181-1g |
3-(3-chlorophenyl)-4'-trifluoromethylpropiophenone |
898787-30-9 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206181-2g |
3-(3-chlorophenyl)-4'-trifluoromethylpropiophenone |
898787-30-9 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206181-5g |
3-(3-chlorophenyl)-4'-trifluoromethylpropiophenone |
898787-30-9 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92229-1g |
3-(3-Chlorophenyl)-4'-trifluoromethylpropiophenone |
898787-30-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92229-2g |
3-(3-Chlorophenyl)-4'-trifluoromethylpropiophenone |
898787-30-9 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92229-5g |
3-(3-Chlorophenyl)-4'-trifluoromethylpropiophenone |
898787-30-9 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658554-1g |
3-(3-Chlorophenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one |
898787-30-9 | 98% | 1g |
￥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658554-2g |
3-(3-Chlorophenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one |
898787-30-9 | 98% | 2g |
￥14479.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658554-5g |
3-(3-Chlorophenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one |
898787-30-9 | 98% | 5g |
￥23158.00 | 2024-04-26 |
Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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